Cas no 1046-79-3 (Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]-)

Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]- structure
1046-79-3 structure
Product Name:Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]-
CAS No:1046-79-3
MF:C13H9N3O7S
MW:351.291461706162
CID:163306
PubChem ID:351850
Update Time:2025-04-19

Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2,4-dinitro-1-[[(4-nitrophenyl)methyl]sulfinyl]-
    • 2,4-dinitro-1-[(4-nitrophenyl)methylsulfinyl]benzene
    • NSC 523867
    • Sulfoxide,2,4-dinitrophenyl p-nitrobenzyl (7CI,8CI)
    • NSC-523867
    • NSC523867
    • DTXSID80326078
    • 1046-79-3
    • Inchi: 1S/C13H9N3O7S/c17-14(18)10-3-1-9(2-4-10)8-24(23)13-6-5-11(15(19)20)7-12(13)16(21)22/h1-7H,8H2
    • InChI Key: WPWUODKDLNQVBS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 351.01617
  • Monoisotopic Mass: 351.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 174Ų

Experimental Properties

  • Density: 1.65
  • Boiling Point: 623.1°Cat760mmHg
  • Flash Point: 330.7°C
  • Refractive Index: 1.713
  • PSA: 146.49
  • LogP: 5.15430
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